Cas no 2172461-69-5 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid
• CAS No: 2172461-69-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5777823
• PubChem ID: 165537272
• Update Time: 2025-11-05

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172461-69-5
• EN300-1521593
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]phenyl}-2-methylpropanoic acid
• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid

• Inchi： 1S/C28H28N2O5/c1-28(2,26(32)33)18-11-13-19(14-12-18)30-25(31)15-16-29-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,24H,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CGJINICNNVQYJU-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC1C=CC(=CC=1)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid (CAS No. 2172461-69-5)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid (CAS No. 2172461-69-5) is a sophisticated organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of fluorene and features a complex structure that includes a methoxycarbonyl group, an amino group, and a propanamide moiety. The compound's unique structural characteristics make it an interesting candidate for various applications, particularly in the development of novel therapeutic agents.

The methoxycarbonyl group in this compound plays a crucial role in its stability and reactivity. This functional group is commonly used in protecting amino groups during the synthesis of peptides and proteins, ensuring that the desired chemical transformations occur without unwanted side reactions. The presence of the fluorene moiety, a polycyclic aromatic hydrocarbon, imparts additional stability and can influence the compound's solubility and bioavailability properties.

The amino group and the propanamide moiety are key components that contribute to the compound's biological activity. Amino groups are essential for forming hydrogen bonds, which are critical for interactions with biological targets such as enzymes and receptors. The propanamide group adds to the compound's flexibility and can enhance its ability to bind to specific protein sites, making it a valuable scaffold for drug design.

Recent research has highlighted the potential of compounds like 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid in various therapeutic areas. For instance, studies have shown that similar fluorene derivatives exhibit potent anti-inflammatory properties, making them promising candidates for treating conditions such as arthritis and other inflammatory diseases. Additionally, these compounds have demonstrated activity against certain types of cancer cells, suggesting their potential as anticancer agents.

In the context of drug development, the ability to fine-tune the properties of compounds like 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid through structural modifications is a significant advantage. Researchers can introduce various functional groups or alter existing ones to optimize the compound's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.

The synthesis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the methoxycarbonyl protecting group, the introduction of the amino group, and the coupling reactions that form the propanamide linkage. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) can be employed to streamline these processes and improve yield and purity.

In preclinical studies, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid has shown promising results in terms of its safety profile and efficacy. Animal models have demonstrated that this compound can effectively reduce inflammation and inhibit tumor growth without causing significant adverse effects. These findings underscore its potential as a lead compound for further development into clinical trials.

The application of computational methods such as molecular docking and molecular dynamics simulations has also been instrumental in understanding the interactions between 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid and its biological targets. These tools help predict binding affinities and identify key residues involved in ligand-receptor interactions, guiding rational drug design efforts.

In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}-2-methylpropanoic acid (CAS No. 2172461-69-5) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further exploration and development into potential therapeutic agents for various diseases.